![molecular formula C13H13NO2 B2484762 4-Methyl-2-(oxetan-3-yloxy)quinoline CAS No. 2198912-92-2](/img/structure/B2484762.png)
4-Methyl-2-(oxetan-3-yloxy)quinoline
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Description
4-Methyl-2-(oxetan-3-yloxy)quinoline is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.252. The purity is usually 95%.
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Mechanism of Action
Target of action
Quinolines have a wide range of targets due to their versatile structure. They are often used in medicinal chemistry and have been found to have antimalarial, antibacterial, and anticancer activities . Oxetanes, on the other hand, are commonly used in drug discovery and development due to their unique physicochemical properties .
Mode of action
The mode of action of quinolines and oxetanes can vary greatly depending on their specific structures and the functional groups they contain. For example, some quinolines work by intercalating DNA, disrupting its structure and preventing replication .
Biochemical pathways
Quinolines and oxetanes can be involved in a variety of biochemical pathways. For instance, quinolines can participate in the synthesis of other complex molecules . Oxetanes are often used as building blocks in organic synthesis .
Result of action
The result of the action of quinolines and oxetanes can vary greatly depending on their specific structures and the targets they interact with. For example, some quinolines have antimalarial effects, while others have antibacterial or anticancer effects .
Biochemical Analysis
Biochemical Properties
Quinoline derivatives are known to possess several therapeutic properties . They have been found to interact with various enzymes, proteins, and other biomolecules, influencing biochemical reactions
Cellular Effects
Some quinoline derivatives have been found to have anticancer effects, influencing cell function, cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
Quinoline derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Metabolic Pathways
Quinoline and its derivatives are known to be involved in various metabolic pathways
Properties
IUPAC Name |
4-methyl-2-(oxetan-3-yloxy)quinoline |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO2/c1-9-6-13(16-10-7-15-8-10)14-12-5-3-2-4-11(9)12/h2-6,10H,7-8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRJQAYYSPZGCFS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC2=CC=CC=C12)OC3COC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.25 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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